3-(6-Chloropyridin-3-yl)-2-methylpropanoic acid

• Molecular Formula: C9H10ClNO2
• Molecular Weight: 199.63 g/mol
• IUPAC Name: 3-(6-chloropyridin-3-yl)-2-methylpropanoic acid
• InChI: InChI=1S/C9H10ClNO2/c1-6(9(12)13)4-7-2-3-8(10)11-5-7/h2-3,5-6H,4H2,1H3,(H,12,13)
• InChI Key: MSURRVLVTLHSGH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CN=C(C=C1)Cl)C(=O)O

Description

3-(6-Chloropyridin-3-yl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C9H10ClNO2 and its molecular weight is 199.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The solid 2-[(6-chloropyridin-3-yl)methyl]-2-methylmalonic acid (8.70 g, 37.5 mmol) in a 500 mL round bottom flask was immersed in an oil bath heated to 185° C. As the solid melted carbon dioxide evolution occurred. After heating for 30 min, the reaction was deemed complete. Upon cooling there was obtained an amber gum (6.8 g, 95% yield). [M+H]+=200, 202; IR: 1703 (C═O). The product was about 85% pure and was used for the next step reaction directly.